8-Bromo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepine

• Molecular Formula: C8H9BrN2O
• Molecular Weight: 229.07 g/mol
• IUPAC Name: 8-bromo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepine
• InChI: InChI=1S/C8H9BrN2O/c9-6-4-7-8(11-5-6)10-2-1-3-12-7/h4-5H,1-3H2,(H,10,11)
• InChI Key: SYGKXENVGKDBFD-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C(C=C(C=N2)Br)OC1

Description

8-Bromo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepine is a useful research compound. Its molecular formula is C8H9BrN2O and its molecular weight is 229.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of bromine (960 mg, 6 mmol) in CH2Cl2 (50 mL) was added drop wise at 0° C. to a CH2Cl2 (30 mL) suspension of 6,7,8,9-tetrahydro-5-oxa-1,9-diaza-benzocycloheptene (750 mg, 5 mmol) and solid K2CO3 (1 g). The mixture was stirred for 30 min at 20° C., then the excess bromine was quenched with a saturated solution of aqueous NaHSO3. The basic aqueous phase was separated, extracted with CH2Cl2, the combined organic layers were dried and evaporated to afford the title-compound (1.10 g, 96%). 1H NMR (300 Hz, DMSO-d6, δ): 7.78 (d, J=1.8 Hz, 1H), 7.30 (d, J=1.9 Hz, 1H), 6.35 (s, br, 1H), 4.10 (t, J=5.7 Hz, 2H), 3.24 (m, 2H), 1.92 (m, 2H), MS (ESI): m/e 229 and 231 (M+H)+.